Cas no 25409-08-9 (Hexanal, 2-ethylidene-)

• Product Name: Hexanal, 2-ethylidene-
• CAS No: 25409-08-9
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 259632
• PubChem ID: 6540477
• Update Time: 2025-04-19

Hexanal, 2-ethylidene- Chemical and Physical Properties

Names and Identifiers

• Hexanal, 2-ethylidene-
• 2-butyl-2-butenal
• (2Z)-2-ethylidenehexanal
• 2-Ethylidenehexanal
• 2-Ethylidinehexanal
• FEMA No. 3392
• 25409-08-9
• (2Z)-2-butyl-2-butenal
• P753D0PG2O
• HEXANAL, 2-ETHYLIDENE-, (2Z)-
• Q27286312
• 2-Butylbut-2-enal
• 2-ETHYLIDENEHEXANAL, (2Z)-
• 2-Butyl-2-butenal, (2Z)-

• Inchi： 1S/C8H14O/c1-3-5-6-8(4-2)7-9/h4,7H,3,5-6H2,1-2H3/b8-4-
• InChI Key： RAPHJZMCZKGDSB-YWEYNIOJSA-N
• SMILES： O=C/C(=C\C)/CCCC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.4

Experimental Properties

• Density: 0.833
• Boiling Point: 182.6°Cat760mmHg
• Flash Point: 50.9°C
• Refractive Index: 1.431
• PSA: 17.07
• FEMA: 3392 | 2-BUTYL-2-BUTENAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes